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This document provides detailed application notes and protocols for the use of DP2 (also

known as CRTH2) antibodies in immunohistochemistry (IHC). It is intended for researchers,

scientists, and drug development professionals engaged in studies where the localization and

quantification of the DP2 receptor are critical.

The prostaglandin D2 receptor 2 (DP2 or CRTH2) is a G protein-coupled receptor that plays a

significant role in allergic inflammation and immune responses.[1][2] Its expression is

predominantly found on Th2 cells, eosinophils, and basophils, making it a key target for

research in asthma, allergic rhinitis, and atopic dermatitis.[1][2][3] Immunohistochemistry is a

powerful technique to visualize the distribution of DP2 in tissue sections, providing valuable

insights into its role in various physiological and pathological processes.

Data Presentation: DP2/CRTH2 Expression in
Human Tissues
The following table summarizes the expression of DP2/CRTH2 in various human tissues as

determined by immunohistochemistry and other methods. This data provides a reference for

expected staining patterns and can aid in the selection of appropriate positive and negative

control tissues.
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Tissue/Cell Type Expression Level Method Reference

Immune Cells

Th2 Lymphocytes High Flow Cytometry, IHC [4]

Eosinophils High Flow Cytometry, IHC [4]

Basophils High Flow Cytometry [4]

Mast Cells (Nasal

Polyps)
~34% of mast cells Immunohistochemistry [5]

Innate Lymphoid Cells

type 2 (ILC2s)
Positive Flow Cytometry [6]

Monocytes Positive
Flow Cytometry,

mRNA
[4]

Dendritic Cells Positive
Flow Cytometry,

mRNA
[4]

Th1 Lymphocytes Negative
Flow Cytometry,

mRNA
[4]

B Lymphocytes Negative
Flow Cytometry,

mRNA
[4]

NK Cells Negative
Flow Cytometry,

mRNA
[4]

Neutrophils Negative mRNA [4]

Other Tissues

Bronchial Epithelium Positive Immunostaining [4]

Macrophages Positive Flow Cytometry, IHC [4]

Signaling Pathway of DP2/CRTH2
Activation of the DP2 receptor by its ligand, prostaglandin D2 (PGD2), triggers a cascade of

intracellular events primarily through Gαi proteins. This leads to the inhibition of adenylyl
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cyclase, a decrease in intracellular cAMP levels, and the mobilization of intracellular calcium.[5]

These signaling events ultimately result in various cellular responses, including chemotaxis,

cytokine release, and cell activation, which are central to the pro-inflammatory functions of

DP2.

Prostaglandin D2 (PGD2) DP2 (CRTH2) Receptor Gαi/GβγActivation

Adenylyl CyclaseInhibition

Phospholipase C (PLC)

Activation

↓ cAMP

Cellular Responses
(Chemotaxis, Cytokine Release,

Cell Activation)

IP3 ↑ Intracellular Ca²⁺

Click to download full resolution via product page

DP2/CRTH2 Signaling Pathway

Experimental Protocols
Immunohistochemistry Staining of DP2/CRTH2 in
Paraffin-Embedded Tissues
This protocol provides a general guideline for the immunohistochemical staining of DP2/CRTH2

in formalin-fixed, paraffin-embedded (FFPE) tissue sections. Optimization of parameters such

as antibody concentration and incubation times may be required for specific antibodies and

tissue types.

Materials:

DP2/CRTH2 primary antibody (see table of commercial antibodies below)

Biotinylated secondary antibody

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Xylene

Ethanol (100%, 95%, 70%)
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Deionized or distilled water

Phosphate Buffered Saline (PBS)

Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

Blocking solution (e.g., 5% normal goat serum in PBS)

Mounting medium

Cover slips

Microscope slides

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene for 2 x 5 minutes.

Immerse slides in 100% ethanol for 2 x 2 minutes.

Immerse slides in 95% ethanol for 2 minutes.

Immerse slides in 70% ethanol for 2 minutes.

Rinse slides in distilled water for 5 minutes.

Antigen Retrieval:

Immerse slides in a container with antigen retrieval solution.

Heat the solution to 95-100°C in a water bath or steamer for 20-30 minutes.

Allow the slides to cool in the solution for 20 minutes at room temperature.

Rinse slides with PBS.

Blocking Endogenous Peroxidase:
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Incubate slides with 3% hydrogen peroxide in methanol for 10-15 minutes to block

endogenous peroxidase activity.

Rinse with PBS.

Blocking Non-Specific Binding:

Incubate slides with the blocking solution for 30-60 minutes at room temperature in a

humidified chamber.

Primary Antibody Incubation:

Dilute the primary DP2/CRTH2 antibody to its optimal concentration in a suitable antibody

diluent.

Apply the diluted primary antibody to the tissue sections and incubate overnight at 4°C in a

humidified chamber.

Secondary Antibody Incubation:

Rinse slides with PBS (3 x 5 minutes).

Apply the biotinylated secondary antibody and incubate for 30-60 minutes at room

temperature.

Detection:

Rinse slides with PBS (3 x 5 minutes).

Apply the streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

Rinse slides with PBS (3 x 5 minutes).

Chromogenic Development:

Prepare the DAB substrate solution according to the manufacturer's instructions.

Apply the DAB solution to the tissue sections and monitor for color development (typically

2-10 minutes).
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Stop the reaction by rinsing with distilled water.

Counterstaining:

Counterstain with hematoxylin for 30-60 seconds.

"Blue" the sections in running tap water or a bluing agent.

Dehydration and Mounting:

Dehydrate the sections through graded ethanol solutions (70%, 95%, 100%).

Clear in xylene.

Mount with a permanent mounting medium and a coverslip.

Immunohistochemistry Workflow
The following diagram illustrates the key steps in a typical immunohistochemistry experiment

for the detection of DP2/CRTH2 in paraffin-embedded tissue.
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Immunohistochemistry Workflow

Commercial DP2/CRTH2 Antibodies for
Immunohistochemistry
A variety of commercially available antibodies can be used for the detection of DP2/CRTH2 in

IHC. The table below provides a comparison of some of these antibodies. Researchers should

always consult the manufacturer's datasheet for the most up-to-date information and validation

data.
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Product
Name

Supplier Clonality Host Reactivity
Application
s

DP2 Antibody

(C-5)

Santa Cruz

Biotechnolog

y

Monoclonal Mouse
Human,

Mouse, Rat

WB, IP, IF,

IHC(P),

ELISA

Anti-CRTH2

antibody

(ab150632)

Abcam Polyclonal Rabbit Human ICC, IHC-P

CRTH2/DP2

Receptor (C-

Term)

Polyclonal

Antibody

Cayman

Chemical
Polyclonal Rabbit

Human,

Mouse, Rat
WB, ICC

Rabbit Anti-

CRTH2

Antibody

United States

Biological
Polyclonal Rabbit

Human,

Monkey
IHC

Note: The performance of an antibody can vary depending on the experimental conditions. It is

crucial to validate the antibody in your specific application and with your tissues of interest.

Conclusion
The use of DP2/CRTH2 antibodies in immunohistochemistry is a valuable tool for elucidating

the role of this receptor in health and disease. By following established protocols and carefully

selecting and validating antibodies, researchers can obtain reliable and reproducible data on

the tissue distribution and cellular localization of DP2. This information is essential for

advancing our understanding of allergic and inflammatory diseases and for the development of

novel therapeutic strategies targeting the DP2 pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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